Cas no 1227592-82-6 (6-chloro-5-methylpyridin-2-ol)

• Product Name: 6-chloro-5-methylpyridin-2-ol
• CAS No: 1227592-82-6
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD16610472
• CID: 2618203
• PubChem ID: 54022236
• Update Time: 2025-06-11

6-chloro-5-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-methyl-1H-pyridin-2-one
• 6-chloro-5-methylpyridin-2-ol
• EN300-200762
• 2(1H)-Pyridinone, 6-chloro-5-methyl-
• 6-Chloro-5-methyl-2(1H)-pyridinone
• SCHEMBL8038912
• 1227592-82-6
• DTXSID401295694
• 6-chloro-5-methyl-1,2-dihydropyridin-2-one
• AB71186

• MDL： MFCD16610472
• Inchi： 1S/C6H6ClNO/c1-4-2-3-5(9)8-6(4)7/h2-3H,1H3,(H,8,9)
• InChI Key： MHOYCWKBVPVKQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(N1)=O

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Additional information on 6-chloro-5-methylpyridin-2-ol

Introduction to 6-chloro-5-methylpyridin-2-ol (CAS No: 1227592-82-6)

6-chloro-5-methylpyridin-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 1227592-82-6, is a significant heterocyclic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of 6-chloro-5-methylpyridin-2-ol, including the presence of a chlorine substituent at the 6-position and a methyl group at the 5-position, contribute to its unique chemical properties and potential pharmacological functions.

The synthesis and characterization of 6-chloro-5-methylpyridin-2-ol have been subjects of extensive research due to its potential role as an intermediate in the development of novel therapeutic agents. The compound's pyridine core is a privileged scaffold in medicinal chemistry, often serving as a key structural element in molecules designed to interact with biological targets. The chlorine atom, in particular, introduces electrophilic centers that can participate in various chemical reactions, facilitating further functionalization and derivatization processes.

In recent years, there has been growing interest in exploring the pharmacological properties of substituted pyridines. Studies have demonstrated that compounds with similar structural motifs to 6-chloro-5-methylpyridin-2-ol exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. These findings have prompted researchers to investigate the potential of 6-chloro-5-methylpyridin-2-ol as a lead compound for drug discovery programs.

One of the most compelling aspects of 6-chloro-5-methylpyridin-2-ol is its versatility in chemical transformations. The chlorine substituent at the 6-position can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, or thiols. Similarly, the methyl group at the 5-position can be modified through oxidation or reduction reactions, enabling the synthesis of more complex derivatives. These chemical properties make 6-chloro-5-methylpyridin-2-ol a valuable building block for medicinal chemists seeking to develop novel small-molecule drugs.

The pharmacological investigation of 6-chloro-5-methylpyridin-2-ol has revealed several promising leads. For instance, derivatives of this compound have shown inhibitory activity against certain enzymes and receptors implicated in various diseases. These findings highlight the potential of 6-chloro-5-methylpyridin-2-ol as a starting point for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced potency and selectivity.

Furthermore, the synthesis of 6-chloro-5-methylpyridin-2-ol has been optimized to ensure high yield and purity, making it suitable for industrial-scale production. Advances in synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have streamlined the process and improved efficiency. These advancements are crucial for facilitating further research and development efforts involving 6-chloro-5-methylpyridin-2-ol.

The biological activity of 6-chloro-5-methylpyridin-2-ol has been further explored through in vitro and in vivo studies. Initial results suggest that this compound exhibits moderate activity against certain bacterial strains, indicating its potential as an antimicrobial agent. Additionally, preclinical studies have shown that derivatives of 6-chloro-5-methylpyridin-2-ol may have therapeutic benefits in treating inflammatory conditions by modulating immune responses.

The future direction of research on 6-chloro-5-methylpyridin-2-ol is likely to focus on expanding its pharmacological profile and exploring new synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications. By integrating cutting-edge technologies such as artificial intelligence and machine learning into drug discovery processes, researchers can accelerate the development of novel therapeutic agents based on compounds like 6-chloro-5-methylpyridin-2-ol.

In conclusion, 6-chloro-5-methylpyridin-2-o, with its CAS No 1227592-,82-, is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of its properties continues to grow, so too will its applications in developing new treatments for various diseases.